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Compound of Interest

Compound Name: 8-Methylquinoline

Cat. No.: B175542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermophysical properties of 8-
Methylquinoline, a heterocyclic aromatic compound of interest in various fields of research

and development. This document summarizes key quantitative data in structured tables, details

the experimental protocols used for their determination, and presents visual representations of

relevant chemical pathways.

Core Thermophysical Property Data
The thermophysical properties of 8-Methylquinoline have been determined through various

experimental methods. The following tables consolidate the available data from reputable

sources, providing a clear and concise reference for researchers.
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Property Value Conditions Reference(s)

Molecular Formula C₁₀H₉N - [1]

Molecular Weight 143.19 g/mol - [1]

Melting Point -80 °C - [1]

Boiling Point 247.7 °C 101.325 kPa [2]

143 °C 34 mmHg [1]

Density 1.052 g/mL 25 °C [1]

1.067 g/mL 20 °C [3]

Refractive Index 1.614 (n20/D) 20 °C [1]

Flash Point 105 °C closed cup [1]

Vapor Pressure 0.025 kPa 25 °C [2]

Temperature-Dependent Properties
The following tables provide data on thermophysical properties that vary with temperature, as

reported in the literature.

Table 2: Density of Liquid 8-Methylquinoline at Various Temperatures[2]
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Temperature (K) Density (g/cm³)

298.15 1.069

310 1.060

320 1.052

330 1.044

340 1.036

350 1.028

360 1.020

370 1.011

Table 3: Heat Capacity of Liquid 8-Methylquinoline at Various Temperatures[2]

Temperature (K) Heat Capacity (J·K⁻¹·mol⁻¹)

298.15 213.9

300 214.7

320 222.1

340 229.7

360 237.5

380 245.4

400 253.5

Table 4: Vapor Pressure of Liquid 8-Methylquinoline at Various Temperatures[2]
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Temperature (K) Vapor Pressure (kPa)

324.00 0.20

344.00 0.59

365.00 1.5

386.00 3.4

407.00 6.9

428.00 13.0

450.00 23.6

472.00 40.8

495.00 67.5

521.00 101.325

Experimental Protocols
The determination of the thermophysical properties of 8-Methylquinoline involves a range of

precise experimental techniques. The methodologies outlined below are based on the key

experiments reported by Chirico and Steele in the Journal of Chemical & Engineering Data

(2005), a primary source for much of the critically evaluated data.

Density Measurement (Vibrating-Tube Densitometry)
The density of liquid 8-Methylquinoline was determined using a vibrating-tube densitometer.

This method relies on the principle that the natural frequency of oscillation of a U-shaped tube

changes with the mass of the liquid it contains.

Apparatus: A commercially available vibrating-tube densitometer (e.g., Anton Paar DMA 58)

is typically used. The instrument is equipped with a thermostat to control the temperature of

the sample cell with high precision (e.g., ±0.005 K).

Calibration: The densitometer is calibrated using two fluids of accurately known density,

typically dry air and distilled water, over the desired temperature and pressure range.
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Procedure:

The sample of 8-Methylquinoline is degassed to remove any dissolved air.

The sample is introduced into the thermostatted measuring cell of the densitometer.

The system is allowed to reach thermal equilibrium at the desired temperature.

The period of oscillation of the U-tube is measured electronically.

The density is calculated from the measured period of oscillation using the calibration

constants.

Uncertainty: The uncertainty in the measured density is typically in the range of ±0.0001

g·cm⁻³.
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Vibrating-Tube Densitometry Workflow

Heat Capacity Measurement (Adiabatic Calorimetry)
The heat capacity of 8-Methylquinoline was measured using a high-precision adiabatic

calorimeter. This technique involves measuring the temperature rise of a sample upon the input

of a known amount of electrical energy while minimizing heat exchange with the surroundings.

Apparatus: A laboratory-constructed adiabatic calorimeter is employed. The calorimeter

vessel, typically made of gold-plated copper, is suspended within an adiabatic shield. The

temperatures of the vessel and the shield are monitored and controlled to maintain a near-

zero temperature difference.
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Procedure:

A known mass of the 8-Methylquinoline sample is hermetically sealed in the calorimeter

vessel.

The calorimeter is cooled to the starting temperature (e.g., liquid nitrogen temperature).

A series of energy increments are introduced to the sample via a heater, and the resulting

temperature increase is measured with a platinum resistance thermometer.

The temperature difference between the calorimeter and the adiabatic shield is

continuously monitored and minimized by controlling the shield temperature.

Data Analysis: The heat capacity is calculated from the amount of energy supplied and the

corresponding temperature rise, after correcting for any small heat exchange with the

surroundings.
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Adiabatic Calorimetry Workflow

Vapor Pressure Measurement (Comparative
Ebulliometry)
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Vapor pressure measurements were conducted using a comparative ebulliometer. This method

involves determining the boiling temperature of the sample at a known, controlled pressure.

Apparatus: A comparative ebulliometer, which consists of a boiler, a Cottrell pump for

ensuring vapor-liquid equilibrium, a thermowell for temperature measurement, and a

connection to a pressure control system.

Procedure:

The ebulliometer is charged with the 8-Methylquinoline sample.

The system is evacuated and then filled with an inert gas (e.g., helium) to a desired

pressure, which is precisely measured with a quartz spiral gauge or a similar high-

precision manometer.

The sample is heated to its boiling point at the set pressure.

The temperature of the vapor-liquid equilibrium is measured using a platinum resistance

thermometer.

The procedure is repeated at various pressures to obtain a set of vapor pressure-

temperature data.

Chemical Pathways
Understanding the synthesis and degradation of 8-Methylquinoline is crucial for its application

and environmental fate assessment. The following diagrams illustrate a common synthesis

route and a potential microbial degradation pathway.

Synthesis of 8-Methylquinoline (Doebner-von Miller
Reaction)
A common method for the synthesis of quinolines is the Doebner-von Miller reaction. A variation

of this reaction can be used to produce 8-Methylquinoline.
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Doebner-von Miller Synthesis of 8-Methylquinoline

Microbial Degradation Pathway of 8-Methylquinoline
Microbial degradation is a key process in the environmental fate of quinoline and its

derivatives. The following diagram illustrates a plausible pathway for the microbial degradation

of 8-Methylquinoline, based on studies of similar compounds.
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Microbial Degradation of 8-Methylquinoline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Thermophysical
Properties of 8-Methylquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175542#thermophysical-property-data-of-8-
methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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